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Compound of Interest

Compound Name: Tiaramide

Cat. No.: B1203770 Get Quote

This guide provides crucial safety protocols, operational procedures, and disposal plans for

laboratory personnel handling Tiaramide Hydrochloride. Adherence to these guidelines is

essential to ensure a safe laboratory environment and minimize potential exposure risks.

Physicochemical and Toxicological Data
A summary of the key quantitative data for Tiaramide Hydrochloride is presented below for

easy reference.

Property Value Reference

Chemical Formula C15H18ClN3O3S・HCl

Molecular Weight 392.3 g/mol [1]

CAS Number 35941-71-0 [2]

EC Number 252-802-7

Physical State Solid (Dust)

Acute Toxicity (Oral Rat LD50) 2300 mg/kg

Serious Eye Damage/Irritation

(Rabbit)
200 mg rinse MLD

Reproductive Toxicity (Oral Rat

TDLo)
300 mg/kg (21D preg)
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Tiaramide
Hydrochloride to prevent exposure.

PPE Category Specification Rationale

Eye Protection

Safety glasses or chemical

safety goggles. A face shield is

required if there is a risk of

splashing.[3]

Protects against serious eye

irritation.[3][4]

Hand Protection
Protective, chemical-resistant

gloves.[3]

Prevents skin contact and

absorption.

Respiratory Protection

Dust respirator. Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[3]

Prevents inhalation of dust

particles.

Skin and Body Protection

Protective clothing. Protective

boots may be required

depending on the situation.

Minimizes skin exposure.

Standard Operating Procedure for Handling
Tiaramide Hydrochloride
The following diagram outlines the procedural workflow for the safe handling of Tiaramide
Hydrochloride in a laboratory setting.
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Pre-Handling

Handling

Post-Handling

Verify availability and functionality of all required PPE

Ensure a well-ventilated area, preferably with local exhaust

Locate and ensure accessibility of emergency eyewash and shower stations

Wear all required PPE: safety glasses, gloves, lab coat, and dust respirator

Proceed to Handling

Handle in a well-ventilated place to prevent dust dispersion

Avoid contact with skin, eyes, and clothing

Use a local exhaust if dust or aerosol generation is likely

Keep container tightly closed when not in use

Conclude Handling

Store in a cool, dark place away from incompatible materials (e.g., oxidizing agents)

Wash hands and face thoroughly after handling

Properly dispose of contaminated materials and waste

Click to download full resolution via product page

Caption: Standard Operating Procedure for Tiaramide Hydrochloride.
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Emergency Procedures
First Aid Measures
Immediate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol

Inhalation

Remove the victim to fresh air and keep them at

rest in a comfortable breathing position. Seek

medical advice if you feel unwell.

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with water/shower. If skin

irritation or a rash occurs, get medical advice.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing. If eye irritation persists,

seek medical attention.

Ingestion
Rinse mouth. Seek medical advice if you feel

unwell.

Protection for First-Aiders

Rescuers should wear appropriate personal

protective equipment, such as rubber gloves

and air-tight goggles.

Spill Response Plan
In the event of a Tiaramide Hydrochloride spill, follow the procedural workflow outlined below.
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Spill Occurs

Evacuate immediate area if necessary

Wear appropriate PPE (respirator, gloves, safety glasses, protective clothing)

Prevent dispersion of dust

Sweep dust into an airtight container

Dispose of adhered or collected material promptly according to regulations

Decontaminate spill area and equipment

Report the incident to the appropriate safety officer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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